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A comparative analysis of recent experimental data reveals that copper cobalt sulfide
electrocatalysts demonstrate superior performance for the Oxygen Evolution Reaction (OER)

compared to their cobalt sulfide counterparts. This enhanced activity, crucial for efficient water

splitting to produce hydrogen, is attributed to the synergistic effects between copper and cobalt,

which optimize electronic structure and increase the number of active sites.

Recent studies have consistently shown that the incorporation of copper into the cobalt sulfide
lattice leads to a significant reduction in the overpotential required to drive the OER, a key

metric for electrocatalyst efficiency. For instance, copper cobalt sulfide nanosheets

(CuCoS/CC) have been reported to achieve a current density of 10 mA cm⁻² at an impressively

low overpotential of 276 mV, outperforming many existing noble-metal-free catalysts.[1][2][3] In

contrast, various phases of cobalt sulfide, such as Co₃S₄ and Co₄S₃, generally exhibit higher

overpotentials to achieve the same current density.[4][5][6]

The Tafel slope, which indicates the reaction kinetics, is also notably lower for copper cobalt
sulfide, suggesting a faster OER rate. Values as low as 58 mV dec⁻¹ have been reported for

CuCoS/CC, compared to significantly higher values for materials like Co₃S₄ (144 mV/decade).

[1][4] Furthermore, copper cobalt sulfide catalysts have demonstrated excellent long-term

stability, maintaining their catalytic activity over extended periods of operation and thousands of

cycles.[4][7][8]
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The following table summarizes the key OER performance metrics for various copper cobalt
sulfide and cobalt sulfide electrocatalysts based on published experimental data.

Electrocatalyst
Overpotential
@ 10 mA cm⁻²
(mV)

Tafel Slope
(mV dec⁻¹)

Electrolyte Reference

Copper Cobalt

Sulfides

CuCo₂S₄

Nanosheets
310 86 1 M KOH [4][7][8]

CuCoS/CC 276 58 1.0 M KOH [1][2][3]

Cobalt Sulfides

Co₃S₄

High onset

potential (>430

mV)

144 1 M KOH [4]

Co₄S₃/NF
340 (at 100 mA

cm⁻²)
71.6 Alkaline Media [5][6]

CoS₂ HNSs 290 57 1.0 M KOH [9]

Experimental Workflow
The typical experimental workflow for evaluating the OER performance of these materials

involves several key steps, from catalyst synthesis to electrochemical characterization. A

generalized workflow is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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